Cas no 569685-48-9 (3-Cyclopropoxy-4-hydroxybenzaldehyde)

• Product Name: 3-Cyclopropoxy-4-hydroxybenzaldehyde
• CAS No: 569685-48-9
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1089904
• PubChem ID: 11401094
• Update Time: 2025-10-21

3-Cyclopropoxy-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropoxy-4-hydroxybenzaldehyde
• 3-CYCLOPROPOXY-4-HYDROXY-BENZALDEHYDE
• 3-cyclopropyloxy-4-hydroxybenzaldehyde
• DTXSID20464685
• TUNGPCKPMIRORS-UHFFFAOYSA-N
• 3-(cyclopropyloxy)-4-hydroxybenzaldehyde
• AKOS006229944
• SCHEMBL3844120
• 569685-48-9
• MB06823

• Inchi： 1S/C10H10O3/c11-6-7-1-4-9(12)10(5-7)13-8-2-3-8/h1,4-6,8,12H,2-3H2
• InChI Key： TUNGPCKPMIRORS-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=CC=1O)C1CC1

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Cyclopropoxy-4-hydroxybenzaldehyde

Introduction to 3-Cyclopropoxy-4-hydroxybenzaldehyde (CAS No. 569685-48-9)

3-Cyclopropoxy-4-hydroxybenzaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. With the CAS number 569685-48-9, this compound represents a derivative of benzaldehyde, incorporating both cyclopropyl and hydroxyl functional groups, which contribute to its distinct chemical properties and reactivity. The presence of these substituents not only influences its solubility and stability but also opens up diverse possibilities for its application in synthetic chemistry and drug development.

The 3-cyclopropoxy moiety in the molecule introduces a rigid cyclic structure, which can enhance binding affinity to biological targets by restricting conformational flexibility. This feature is particularly valuable in the design of enzyme inhibitors or receptor modulators, where precise molecular interactions are critical. Meanwhile, the 4-hydroxybenzaldehyde backbone retains the aldehyde functionality, which is a well-known pharmacophore in many active pharmaceutical ingredients (APIs). The combination of these two structural elements makes 3-cyclopropoxy-4-hydroxybenzaldehyde a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the cyclopropyl group may interact favorably with hydrophobic pockets of target proteins, while the hydroxyl group can form hydrogen bonds with polar residues. Such interactions could be exploited to develop novel therapeutics targeting diseases such as cancer, inflammation, and neurodegeneration. For instance, preliminary computational studies have indicated that 3-cyclopropoxy-4-hydroxybenzaldehyde might exhibit inhibitory activity against certain kinases, which are overexpressed in tumor cells.

In vitro experiments have also provided insights into the pharmacological potential of this compound. Researchers have synthesized derivatives of 3-cyclopropoxy-4-hydroxybenzaldehyde and evaluated their effects on various cellular pathways. One notable finding was its ability to modulate the activity of lipoxygenase enzymes, which play a crucial role in inflammatory responses. The cyclopropyl group appears to stabilize the transition state during catalysis, thereby reducing enzyme activity. This observation aligns with recent studies highlighting the anti-inflammatory properties of cyclopropyl-containing compounds.

The synthesis of 3-cyclopropoxy-4-hydroxybenzaldehyde presents an interesting challenge due to the need for precise functionalization at the 3-position of the benzene ring. Traditional synthetic routes often involve multi-step processes with multiple regioselective steps to ensure high yields and purity. However, recent innovations in catalytic methods have simplified these processes, making it more feasible to produce this compound on a larger scale. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the cyclopropoxy group efficiently.

The chemical stability of 3-cyclopropoxy-4-hydroxybenzaldehyde is another critical factor that influences its practical applications. The hydroxyl group makes it susceptible to oxidation under certain conditions, necessitating careful storage and handling. However, studies have shown that protective strategies such as using antioxidants or inert atmospheres can significantly enhance its shelf life. This stability is essential for both laboratory research and potential industrial-scale production.

Future research directions may focus on exploring the pharmacokinetic properties of 3-cyclopropoxy-4-hydroxybenzaldehyde to better understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Animal models could provide valuable data on its bioavailability and toxicity profiles, paving the way for clinical investigations. Additionally, structure-activity relationship (SAR) studies could help identify modifications that enhance its therapeutic efficacy while minimizing side effects.

The versatility of 3-cyclopropoxy-4-hydroxybenzaldehyde extends beyond pharmaceutical applications; it also holds promise in materials science and agrochemicals. Its unique structural features make it a suitable candidate for designing novel polymers or specialty chemicals with tailored properties. For instance, derivatives of this compound could be incorporated into polymer backbones to improve their thermal stability or mechanical strength.

In conclusion,3-cyclopropoxy-4-hydroxybenzaldehyde (CAS No. 569685-48-9) is a multifaceted compound with significant potential in various scientific domains. Its distinctive structural composition offers opportunities for developing innovative therapeutics and materials with enhanced functionality. As research continues to uncover new applications and refine synthetic methodologies,3-cyclopropoxy-4-hydroxybenzaldehyde is poised to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.